Cas no 23996-53-4 (3-(1H-Imidazol-1-yl)propanenitrile)

• Product Name: 3-(1H-Imidazol-1-yl)propanenitrile
• CAS No: 23996-53-4
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD01910107
• CID: 252797
• PubChem ID: 557278
• Update Time: 2025-06-09

3-(1H-Imidazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)propanenitrile
• 1H-Imidazole-1-propanenitrile
• 3-imidazol-1-ylpropanenitrile
• 1-(2-cyanoethyl)imidazole
• 2-(1H-1-imidazolyl)ethylcarbonitrile
• 3-(1'-imidazole)propionitrile
• N-(2-Cyanoethyl)-imidazole
• EN300-27733
• 1H-Imidazole-1-propionitrile
• E85992
• n-(2-cyanoethyl)imidazole
• CS-0215694
• SCHEMBL47380
• LS-01715
• A817030
• FT-0679032
• AKOS000206523
• AF-399/25108055
• NS00004188
• Z53111124
• Imidazole-1-propionitrile
• EC 607-301-1
• A-imidazol-1-yl-propionitrile
• MFCD01910107
• 23996-53-4
• DTXSID50339610
• 3-(1H-Imidazol-1-yl)propanenitrile #
• 1-(beta-cyanoethyl)imidazole
• DA-07790
• STK251713
• ALBB-004607
• 3-(imidazol-1-yl)propanenitrile

• MDL： MFCD01910107
• Inchi： 1S/C6H7N3/c7-2-1-4-9-5-3-8-6-9/h3,5-6H,1,4H2
• InChI Key： XEQIISVRKIKCLQ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCC#N

Computed Properties

• Exact Mass: 121.06400
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 349 ℃ at 760 mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.562
• PSA: 41.61000
• LogP: 0.79678

3-(1H-Imidazol-1-yl)propanenitrile Security Information

• HazardClass：IRRITANT

Additional information on 3-(1H-Imidazol-1-yl)propanenitrile

Exploring the Potential of 3-(1H-Imidazol-1-yl)propanenitrile (CAS No. 23996-53-4) in Chemical and Biomedical Research

The compound 3-(1H-imidazol-1-yl)propanenitrile, identified by the CAS registry number 23996-53-4, has emerged as a critical molecule in contemporary chemical and biomedical research due to its unique structural features and functional versatility. This organic compound, characterized by an imidazole ring conjugated with a nitrile group via a propyl chain, exhibits intriguing properties that have spurred investigations into its applications in drug design, catalytic systems, and material science.

Recent advancements in synthetic chemistry have highlighted the imidazolyl propanenitrile derivatives as promising candidates for developing bioactive agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifying the nitrile moiety of this compound enhances its affinity for protein targets involved in neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. The rigid structure of the imidazole ring facilitates hydrogen bonding interactions with enzyme active sites, while the electron-withdrawing nitrile group modulates electronic properties to optimize pharmacokinetic profiles.

In the realm of catalysis, researchers have leveraged the CAS No. 23996-53-4-based frameworks to create heterogeneous catalysts for organic transformations. A 2024 report in Nature Catalysis revealed that immobilizing this compound onto mesoporous silica supports yields highly active systems for asymmetric cyanation reactions—a critical step in synthesizing chiral pharmaceutical intermediates. The robustness of its imidazole-nitrile architecture enables stable ligand environments under harsh reaction conditions.

Biochemical studies have further uncovered roles for this compound in modulating cellular signaling pathways. Preclinical trials on murine models (published in Biochemical Pharmacology, 2024) showed that analogs of imidazolyl propanenitriles inhibit NF-kB activation without cytotoxic effects, suggesting potential utility as anti-inflammatory agents with reduced side-effect profiles compared to conventional treatments.

The synthesis methodologies for this compound continue to evolve toward greener protocols. A novel one-pot approach reported in Green Chemistry (2024) employs microwave-assisted condensation between α-cyanoacrylates and imidazole derivatives, achieving yields exceeding 85% while eliminating hazardous solvents traditionally used in multistep syntheses.

In material science applications, self-assembled monolayers incorporating this compound exhibit exceptional stability under oxidative conditions—a property validated through cyclic voltammetry experiments detailed in a 2024 issue of Acs Nano. These findings position it as a viable component for constructing corrosion-resistant coatings on biomedical implants.

Ongoing investigations into its photochemical properties reveal unexpected luminescent behavior when incorporated into conjugated polymers, as documented in a recent Nano Letters publication (January 2025). This photophysical activity opens avenues for developing novel sensors capable of detecting trace metal ions or reactive oxygen species within biological fluids.

Clinical translation studies are now exploring its use as a prodrug carrier system due to its ability to form stable complexes with metal ions like copper(II). Preliminary results indicate enhanced tumor targeting efficiency when paired with doxorubicin via copper-mediated coordination chemistry, as reported at the 2024 American Chemical Society National Meeting.

The structural tunability of this molecule allows researchers to systematically investigate structure-property relationships using computational methods such as density functional theory (DFT). A computational study published in JCTC (April 2025) identified key electronic transitions responsible for its UV-vis absorption profile—information critical for optimizing its performance in optoelectronic devices.

In conclusion, the multifunctional nature of CAS No. 23996-53-4 (3-(1H-imidazol-1-ylyl)propanenitrile) continues to drive interdisciplinary research across multiple domains. Its ability to bridge organic synthesis challenges with biomedical applications positions it at the forefront of innovation within modern chemical biology and drug discovery pipelines.